Cas no 2228807-57-4 (tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate
• CAS No: 2228807-57-4
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6320958
• PubChem ID: 165622278
• Update Time: 2025-06-18

tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate
• EN300-1873159
• 2228807-57-4

• Inchi： 1S/C12H22N2O3/c1-8(2)10(9(15)6-7-13)14-11(16)17-12(3,4)5/h8-10,15H,6H2,1-5H3,(H,14,16)
• InChI Key： YDAJZYVPWLZFPD-UHFFFAOYSA-N
• SMILES： OC(CC#N)C(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate

Professional Introduction to Compound with CAS No. 2228807-57-4 and Product Name: Tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate

The compound with the CAS number 2228807-57-4 and the product name Tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical research. The molecular structure of this compound includes a tert-butyl group, a cyano group, and a hydroxy group, which collectively contribute to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility in pharmaceutical applications. The N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate moiety in this compound is particularly noteworthy, as it introduces a combination of functional groups that can enhance binding affinity and metabolic stability. These attributes make it an attractive candidate for further investigation in the design of bioactive molecules.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic profiles. The presence of the tert-butyl group in this compound not only contributes to steric hindrance, which can protect reactive sites but also influences solubility and membrane permeability. These factors are crucial for determining the compound's efficacy as a drug candidate.

The 1-cyano group within the molecular framework adds another layer of complexity, offering potential for further derivatization and functionalization. This group can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which are often employed in synthetic organic chemistry. Such reactivity is valuable for tailoring the compound's properties to meet specific therapeutic requirements.

Additionally, the 2-hydroxy and 4-methyl substituents contribute to the compound's overall polarity and hydrogen bonding capabilities. These features are particularly important in drug design, as they can influence binding interactions with biological targets such as enzymes and receptors. The hydroxyl group, in particular, is known for its ability to form hydrogen bonds, which can enhance binding affinity and selectivity.

Recent studies have demonstrated that carbamate derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The structural motifs present in Tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate align well with these findings, suggesting potential therapeutic applications. For instance, the combination of hydrophobic and hydrophilic regions within the molecule could facilitate interaction with biological membranes, enhancing drug delivery efficiency.

In vitro studies have begun to explore the pharmacological profile of this compound, revealing promising results in preliminary assays. The ability of Tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate to modulate certain biochemical pathways underscores its potential as a lead compound for further development. Researchers are particularly interested in its interactions with enzymes involved in metabolic processes, as these could provide insights into new therapeutic strategies.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to integrate multiple functional groups into a single molecular framework while maintaining stability and reactivity. Advanced synthetic techniques have been employed to construct the complex carbon backbone, ensuring high yield and purity. These methodologies are critical for producing compounds suitable for preclinical testing and eventual clinical trials.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into viable therapeutic agents. The unique structural features of Tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate make it a valuable asset in this multidisciplinary approach.

As our understanding of biochemical pathways continues to expand, compounds like this one will play an increasingly important role in drug discovery and development. The ability to fine-tune molecular structures to achieve desired biological outcomes is a testament to the progress made in synthetic chemistry over recent decades. The work done with CAS No. 2228807-57-4 exemplifies this progress and highlights the potential for future innovations.

In conclusion,Tert-butyl N-(1-cyano-2-hydroxy-4-methylpentan-3-yl)carbamate represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological properties,CAS No. 2228807-57-4 is poised to contribute significantly to the development of novel therapeutic agents.